Cas no 1181585-09-0 (4-chloro-3-(3,4-dichlorophenyl)benzoic Acid)

• Product Name: 4-chloro-3-(3,4-dichlorophenyl)benzoic Acid
• CAS No: 1181585-09-0
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• MDL: MFCD11933965
• CID: 1207683
• PubChem ID: 39233790
• Update Time: 2025-07-02

4-chloro-3-(3,4-dichlorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(3,4-dichlorophenyl)benzoic Acid
• 3',4',6-Trichloro[1,1'-biphenyl]-3-carboxylic acid
• 4-Chloro-3-(3,4-dichlorophenyl)benzoic acid, 95%
• DTXSID20653552
• MFCD11933965
• 1181585-09-0

• MDL： MFCD11933965
• Inchi： 1S/C13H7Cl3O2/c14-10-3-2-8(13(17)18)5-9(10)7-1-4-11(15)12(16)6-7/h1-6H,(H,17,18)
• InChI Key： GZJSIURXXPWLCE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 299.951163g/mol
• Monoisotopic Mass: 299.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-chloro-3-(3,4-dichlorophenyl)benzoic Acid

Recent Advances in the Study of 4-chloro-3-(3,4-dichlorophenyl)benzoic Acid (CAS: 1181585-09-0)

4-chloro-3-(3,4-dichlorophenyl)benzoic Acid (CAS: 1181585-09-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

The compound's structure features a benzoic acid core substituted with chloro and dichlorophenyl groups, which contribute to its unique chemical reactivity and biological interactions. Recent investigations have focused on its role as a modulator of specific protein targets, particularly in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on NF-κB signaling, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 4-chloro-3-(3,4-dichlorophenyl)benzoic Acid has shown promise in oncology research. A preclinical study conducted by researchers at the University of Cambridge revealed its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The compound's specificity and low cytotoxicity in normal cells make it an attractive candidate for further development as an anticancer agent. These findings were corroborated by independent studies, reinforcing the compound's therapeutic potential.

The synthesis and optimization of 4-chloro-3-(3,4-dichlorophenyl)benzoic Acid have also been areas of active research. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating more extensive biological evaluations. For example, a 2024 paper in Organic Process Research & Development detailed a novel catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, 4-chloro-3-(3,4-dichlorophenyl)benzoic Acid (CAS: 1181585-09-0) represents a compelling area of study in chemical biology and medicinal chemistry. Its multifaceted biological activities and recent synthetic advancements underscore its potential as a therapeutic agent. Future research should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties to maximize clinical utility. The compound's journey from bench to bedside will undoubtedly be a topic of keen interest in the coming years.